N-(4-bromo-2-methylphenyl)benzamide
Overview
Description
“N-(4-bromo-2-methylphenyl)benzamide” is a chemical compound with the empirical formula C14H12BrNO . It is a solid substance .
Molecular Structure Analysis
The molecular weight of “this compound” is 290.16 . The compound contains carbon ©, hydrogen (H), bromine (Br), nitrogen (N), and oxygen (O) atoms .Scientific Research Applications
Synthesis and Characterization
- N-(4-bromo-2-methylphenyl)benzamide derivatives, particularly those involving metals like Cu(II) and Ni(II), have been synthesized and characterized. The studies focus on understanding their elemental compositions, molecular structures, and spectroscopic properties (Binzet, Külcü, Flörke, & Arslan, 2009).
Antifungal Activity
- Derivatives of this compound have been explored for their antifungal properties. These derivatives show significant activity against phytopathogenic fungi and common yeasts, indicating their potential in developing new antifungal agents (Ienascu, Balaeș, Petre, Pop, Cata, Stefanut, Albu, Poenaru, 2018).
Anticancer Properties
- Certain benzamide derivatives, like N-(4-{[4-(1H-Benzoimidazol-2-yl)-arylamino]-methyl}-phenyl)-benzamides, have been identified as inhibitors of heparanase, an enzyme involved in cancer metastasis. These compounds have shown potential in cancer treatment, with some demonstrating good inhibitory activity and oral exposure in animal models (Xu, Miao, Pan, Navarro, Tonra, Mitelman, Camara, Deevi, Kiselyov, Kussie, Wong, Liu, 2006).
Antimicrobial Activity
- Research has been conducted on the antimicrobial properties of this compound derivatives. These studies have shown promising results against a range of bacterial and fungal strains, suggesting potential applications in antimicrobial therapy (Ienascu, Obiștioiu, Popescu, Stefanut, Gyongyi, Jurca, Ciavoi, Bechir, Bechir, Cata, 2019).
Molecular Imaging and Diagnosis
- Radioiodinated N-(2-diethylaminoethyl)benzamide derivatives have been used in the imaging of melanoma metastases, demonstrating high uptake and tissue selectivity in melanoma cells. This application is crucial for improving the diagnosis and treatment of melanoma (Eisenhut, Hull, Mohammed, Mier, Lay, Just, Gorgas, Lehmann, Haberkorn, 2000).
Crystal Structure Analysis
- The crystal structure of certain this compound compounds has been extensively analyzed, providing insights into their solid-state chemistry and potential applications in material science (Gao & Qiao, 2015).
Properties
IUPAC Name |
N-(4-bromo-2-methylphenyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrNO/c1-10-9-12(15)7-8-13(10)16-14(17)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLKRDTSTHRJSPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)NC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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